Cas no 59431-98-0 (1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester)

• Product Name: 1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester
• CAS No: 59431-98-0
• MF: C₃₃H₅₄O₆
• MW: 546.778271198273
• CID: 368800
• PubChem ID: 62153
• Update Time: 2025-04-19

1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester
• trioctan-2-yl benzene-1,2,4-tricarboxylate
• tris(1-methylheptyl) benzene-1,2,4-tricarboxylate
• 1,2,4-Benzenetricarboxylic acid, tricapryl ester
• 1,2,4-Benzenetricarboxylic acid, tris(1-methylheptyl) ester
• Tris(1-methylheptyl) trimellitate
• SCHEMBL2910662
• Tris-(1-methylheptyl)benzene-1,2,4-tricarboxylate
• 59431-98-0
• 1,2,4-Benzenetricarboxylic acid, 1,2,4-tris(1-methylheptyl) ester
• EINECS 261-759-3
• DTXSID30866757
• NS00055218

• Inchi： 1S/C33H54O6/c1-7-10-13-16-19-25(4)37-31(34)28-22-23-29(32(35)38-26(5)20-17-14-11-8-2)30(24-28)33(36)39-27(6)21-18-15-12-9-3/h22-27H,7-21H2,1-6H3
• InChI Key： UVCNQUKPQSCICG-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1C(=O)OC(C)CCCCCC)C(=O)OC(C)CCCCCC)=O)C(C)CCCCCC

Computed Properties

• Exact Mass: 546.39222
• Monoisotopic Mass: 546.392039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 24
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 11.4

Experimental Properties

• Density: 0.992
• Boiling Point: 585°C at 760 mmHg
• Flash Point: 238.3°C
• Refractive Index: 1.488
• PSA: 78.9